Cas no 72876-11-0 (2(1H)-Pyrazinone,3,6-diethyl-)

• Product Name: 2(1H)-Pyrazinone,3,6-diethyl-
• CAS No: 72876-11-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 551025
• PubChem ID: 12566000
• Update Time: 2025-04-19

2(1H)-Pyrazinone,3,6-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,3,6-diethyl-
• 3,6-Diethyl-2-hydroxypyrazine
• 2(1H)-Pyrazinone,3,6-diethyl-(9CI)
• 3,5,6-TRIMETHYL-PYRAZINEMETHANOL
• 3,6-diethyl-1H-pyrazin-2-one
• 72876-11-0
• DTXSID30502764
• 3,6-Diethylpyrazin-2-ol
• 3,6-Diethylpyrazin-2(1H)-one

• Inchi： 1S/C8H12N2O/c1-3-6-5-9-7(4-2)8(11)10-6/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： KVNRXBMMXZZBKS-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=NC=C(CC)N1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46